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Introduction

Sulfachlorpyridazine is a sulfonamide antibiotic used in veterinary medicine to treat and

prevent bacterial infections in food-producing animals.[1] Its use can lead to the presence of

residues in food products such as meat, milk, and eggs.[2] Regulatory bodies worldwide have

established Maximum Residue Limits (MRLs) to ensure food safety.[3][4] Accurate and reliable

analytical methods are therefore essential for monitoring sulfachlorpyridazine residues in

food. This document provides detailed application notes and protocols for the use of

sulfachlorpyridazine as a reference standard in food analysis, focusing on high-performance

liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-

MS/MS) methods. Certified sulfachlorpyridazine reference standards are available from

various suppliers and are crucial for ensuring the accuracy of analytical results.[5][6]

Data Presentation
The following tables summarize quantitative data from various studies on the analysis of

sulfachlorpyridazine in different food matrices. This data is essential for method validation

and performance verification.[7]

Table 1: Method Validation Parameters for Sulfachlorpyridazine Analysis
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Matrix
Analytical
Method

LOD
(µg/kg)

LOQ
(µg/kg)

Recovery
(%)

Precision
(RSD%)

Referenc
e

Chicken

Feathers
LC-MS/MS 10 - - - [8][9][10]

Chicken

Liver
LC-MS/MS 10 - - - [8][9][10]

Chicken

Muscle
LC-MS/MS 5 - - - [8][9][10]

Broiler

Tissues
HPLC 20 40 - 0.7 - 7.0 [2]

Lettuce
HPLC-

MS/MS
- 1

93.0 -

110.5
≤14.02 [11]

Animal

Feed
LC-UV 74 - 265 265 - 868 47 - 66

4 - 18

(inter-day)
[12]

Animal

Feed
HPLC-FLD 34.5 - 79.5 41.3 - 89.9

79.3 -

114.0

2.7 - 9.1

(repeatabili

ty)

[13]

Organic

Fertilizers
HPLC-FLD

13.53 -

23.30

26.02 -

41.97

77.00 -

121.16

4.36 -

17.34

(repeatabili

ty)

[14]

Table 2: Maximum Residue Limits (MRLs) for Sulfachlorpyridazine
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Food Product MRL (µg/kg)
Regulatory
Body/Region

Reference

Edible Tissues 100 European Union [4]

Fat, Kidney, Liver,

Muscle (Cattle &

Swine)

100 (0.1 ppm) Canada [3]

All Food Producing

Species
100 FAO [4]

General Default MRL 10 European Union [15]

Experimental Protocols
Detailed methodologies for the analysis of sulfachlorpyridazine in food matrices are provided

below. These protocols are based on established and validated methods.[8][11]

Protocol 1: Analysis of Sulfachlorpyridazine in Chicken
Tissues by LC-MS/MS
This protocol is adapted from a method for the determination of sulfachlorpyridazine in broiler

chicken feathers, muscle, and liver.[4][8]

1. Materials and Reagents

Sulfachlorpyridazine certified reference standard[8]

¹³C₆-Sulfamethazine (internal standard)[8]

HPLC-grade water, acetonitrile, methanol, ethyl acetate, hexane[8][16]

Formic acid, Sodium hydroxide (NaOH), Hydrochloric acid (HCl)[8][16]

Solid-Phase Extraction (SPE) cartridges (e.g., Aromatic Sulfonic Acid)[8]

2. Standard Solution Preparation
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Stock Solution (1000 mg/L): Accurately weigh and dissolve the sulfachlorpyridazine
reference standard in methanol.[11]

Intermediate Spiking Solution (500 ng/mL): Dilute the stock solution with HPLC-grade water.

[8]

Internal Standard Solution (115.5 ng/mL): Prepare by diluting ¹³C₆-sulfamethazine in HPLC-

grade water.[8]

3. Sample Preparation (Muscle and Liver)

Weigh 5 g of minced muscle or 2 g of homogenized liver into a 50-mL polypropylene tube.[8]

[16]

Fortify the sample with the internal standard solution and let it rest for 15 minutes.[8][16]

Add 15 mL of water and vortex for 10 minutes.[8][16]

Add 15 µL of 1M NaOH, vortex for 15 minutes, and sonicate for 5 minutes.[8][16]

Adjust the pH to 7.8–8.0 with 10% v/v HCl.[8][16]

Perform liquid-liquid extraction with ethyl acetate.[16]

Proceed with Solid-Phase Extraction (SPE) for clean-up using aromatic sulfonic acid

cartridges.[8]

Evaporate the eluent to dryness and reconstitute the residue in the mobile phase for LC-

MS/MS analysis.[16]

4. LC-MS/MS Conditions

Column: C8 or C18 analytical column (e.g., Symmetry C8, 3.5μm, 2.1 x 100 mm)[4][16]

Mobile Phase: Isocratic elution with a mixture of mobile phase A (e.g., 0.1% formic acid in

water) and mobile phase B (e.g., acetonitrile). A typical gradient could be 45% A and 55% B.

[4]
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Flow Rate: 200 µL/min[4]

Injection Volume: 20 µL[4]

Column Temperature: 35 °C[4]

Detection: Triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM)

mode.[4]

Ion Source Temperature: 450°C[4]

Protocol 2: Analysis of Sulfachlorpyridazine in Lettuce
by HPLC-MS/MS
This protocol is based on a method for detecting multiple antimicrobial residues in lettuce.[11]

1. Materials and Reagents

Sulfachlorpyridazine certified reference standard

Acetonitrile, Methanol, Formic acid

McIlvaine-EDTA buffer (0.1 M, pH 4.0)[11]

Dispersive solid-phase extraction (dSPE) sorbent (e.g., bulk C18)[11]

2. Sample Preparation

Homogenize and freeze-dry the lettuce sample.

Weigh 0.2 g of freeze-dried lettuce into a 50 mL polypropylene tube.[11]

Add 5 mL of an extraction mixture (acetonitrile, methanol, 0.5% formic acid, and EDTA buffer

in a 40:10:20:30 ratio).[11]

Agitate for 5 min, sonicate for 15 min, and centrifuge for 10 min at 2700× g.[11]
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Perform dSPE clean-up by adding 1 g of bulk C18 to the supernatant, shake for 2 min, and

centrifuge.[11]

Dry the resulting supernatant under a nitrogen stream at 45 °C.[11]

Reconstitute the residue in 1.5 mL of a solvent mix of acetonitrile and 0.1% formic acid

(20:80 v/v).[11]

Centrifuge and transfer the supernatant for HPLC-MS/MS analysis.[11]

3. HPLC-MS/MS Conditions

Follow instrumental conditions similar to Protocol 1, optimizing the mobile phase gradient

and MS/MS parameters for the lettuce matrix.
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Caption: Experimental workflow for sulfachlorpyridazine analysis in food.
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Caption: Key parameters for analytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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